Cas no 1157575-39-7 (3,3,5-Trimethyl-1-propylcyclohexan-1-amine)
1157575-39-7 structure
Product Name:3,3,5-Trimethyl-1-propylcyclohexan-1-amine
CAS No:1157575-39-7
MF:C12H25N
MW:183.333603620529
CID:5713916
PubChem ID:43809382
Update Time:2023-10-17
3,3,5-Trimethyl-1-propylcyclohexan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- EN300-718781
- 3,3,5-trimethyl-1-propylcyclohexan-1-amine
- CS-0306938
- 1157575-39-7
- Cyclohexanamine, 3,3,5-trimethyl-1-propyl-
- 3,3,5-Trimethyl-1-propylcyclohexan-1-amine
-
- Inchi: 1S/C12H25N/c1-5-6-12(13)8-10(2)7-11(3,4)9-12/h10H,5-9,13H2,1-4H3
- InChI Key: YNKTWBAOJFVMPT-UHFFFAOYSA-N
- SMILES: NC1(CCC)CC(C)CC(C)(C)C1
Computed Properties
- Exact Mass: 183.198699802g/mol
- Monoisotopic Mass: 183.198699802g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 26Ų
Experimental Properties
- Density: 0.815±0.06 g/cm3(Predicted)
- Boiling Point: 219.7±8.0 °C(Predicted)
- pka: 11.07±0.70(Predicted)
3,3,5-Trimethyl-1-propylcyclohexan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-718781-0.05g |
3,3,5-trimethyl-1-propylcyclohexan-1-amine |
1157575-39-7 | 0.05g |
$972.0 | 2023-05-26 | ||
| Enamine | EN300-718781-0.1g |
3,3,5-trimethyl-1-propylcyclohexan-1-amine |
1157575-39-7 | 0.1g |
$1019.0 | 2023-05-26 | ||
| Enamine | EN300-718781-0.25g |
3,3,5-trimethyl-1-propylcyclohexan-1-amine |
1157575-39-7 | 0.25g |
$1065.0 | 2023-05-26 | ||
| Enamine | EN300-718781-0.5g |
3,3,5-trimethyl-1-propylcyclohexan-1-amine |
1157575-39-7 | 0.5g |
$1111.0 | 2023-05-26 | ||
| Enamine | EN300-718781-1.0g |
3,3,5-trimethyl-1-propylcyclohexan-1-amine |
1157575-39-7 | 1g |
$1157.0 | 2023-05-26 | ||
| Enamine | EN300-718781-2.5g |
3,3,5-trimethyl-1-propylcyclohexan-1-amine |
1157575-39-7 | 2.5g |
$2268.0 | 2023-05-26 | ||
| Enamine | EN300-718781-5.0g |
3,3,5-trimethyl-1-propylcyclohexan-1-amine |
1157575-39-7 | 5g |
$3355.0 | 2023-05-26 | ||
| Enamine | EN300-718781-10.0g |
3,3,5-trimethyl-1-propylcyclohexan-1-amine |
1157575-39-7 | 10g |
$4974.0 | 2023-05-26 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1377608-50mg |
3,3,5-Trimethyl-1-propylcyclohexan-1-amine |
1157575-39-7 | 95% | 50mg |
¥26244.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1377608-100mg |
3,3,5-Trimethyl-1-propylcyclohexan-1-amine |
1157575-39-7 | 95% | 100mg |
¥27507.00 | 2024-08-09 |
3,3,5-Trimethyl-1-propylcyclohexan-1-amine Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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